Cas no 630106-15-9 (Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether)

Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether structure
630106-15-9 structure
Product Name:Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether
CAS No:630106-15-9
MF:C29H21Cl3O4
MW:539.833645582199
CID:6699044
Update Time:2024-03-02

Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether Chemical and Physical Properties

Names and Identifiers

    • Isoplagiochin C; 10,10',12-Trichloro, 1-Me ether
    • Inchi: 1S/C29H21Cl3O4/c1-36-25-11-5-16-3-8-18-20(14-23(30)29(35)27(18)32)19-9-7-17(26(31)28(19)34)6-2-15-4-10-24(33)21(12-15)22(25)13-16/h2,4-7,9-14,33-35H,3,8H2,1H3
    • InChI Key: YHYFZZPAXLZZLU-UHFFFAOYSA-N
    • SMILES: COC1C2=CC(CCC3C(C4C(O)=C(Cl)C(C=CC5=CC2=C(O)C=C5)=CC=4)=CC(Cl)=C(O)C=3Cl)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • XLogP3: 5.182
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